Cas no 2227979-48-6 ((2R)-1-(cyclohex-3-en-1-yl)propan-2-ol)

• Product Name: (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol
• CAS No: 2227979-48-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6448413
• PubChem ID: 68311617
• Update Time: 2025-10-28

(2R)-1-(cyclohex-3-en-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol
• EN300-1814307
• 2227979-48-6
• SCHEMBL12532460

• Inchi： 1S/C9H16O/c1-8(10)7-9-5-3-2-4-6-9/h2-3,8-10H,4-7H2,1H3/t8-,9?/m1/s1
• InChI Key： WDOYUVZNVFAPEG-VEDVMXKPSA-N
• SMILES： O[C@H](C)CC1CC=CCC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol

Compound (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol (CAS No. 2227979-48-6): A Comprehensive Overview

Introduction to (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol

The compound (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol, with CAS No. 2227979-48-6, is a chiral alcohol with a unique structure that combines a cyclohexene ring and a propanol group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and as a building block for advanced materials. The molecule's stereochemistry, particularly the (R)-configuration at the second carbon, plays a crucial role in its chemical reactivity and biological activity.

Structural Features and Chemical Properties

The molecular structure of (2R)-1-(cyclohex-3-en-1-yl)propan-2-ol consists of a cyclohexene ring substituted with a propanol group at the 1-position. The presence of the double bond in the cyclohexene ring introduces geometric isomerism, which can influence the compound's physical properties and reactivity. The propanol group introduces hydroxyl functionality, making this compound amenable to various chemical transformations, such as oxidation, reduction, and esterification.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of chiral compounds like (2R)-1-(cyclohexenyl)propanol derivatives. For instance, researchers have demonstrated that the (R)-enantiomer exhibits superior binding affinity to certain protein targets compared to its (S)-counterpart. This finding underscores the potential of this compound as a lead molecule in drug discovery.

Synthesis and Characterization

The synthesis of (2R)-1-(cyclohexenyl)propanol derivatives typically involves multi-step processes that include ring-opening reactions, oxidation steps, and stereochemical control measures. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, ensuring high optical purity and reducing waste generation.

Spectroscopic techniques such as NMR and IR have been instrumental in characterizing this compound. The ^1H NMR spectrum reveals distinct signals corresponding to the hydroxyl proton, the cyclohexene protons, and the propanol group. These spectral data are critical for confirming the compound's identity and purity.

Applications in Drug Development

The unique combination of structural features in (2R)-1-(cyclohexenyl)propanol derivatives makes them promising candidates for drug development. Recent research has focused on their potential as inhibitors of enzymes involved in metabolic disorders, such as diabetes and obesity. For example, studies have shown that certain derivatives can modulate the activity of key enzymes like AMPK (adenosine monophosphate kinase), which plays a central role in energy metabolism.

In addition to enzymatic inhibition, this compound has also been explored for its anti-inflammatory properties. Preclinical studies indicate that (2R)-1-(cyclohexenyl)propanol derivatives can reduce inflammation by targeting specific cytokines and signaling pathways. These findings suggest potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Toxicological and Environmental Considerations

Evaluating the safety profile of (2R)-1-(cyclohexenyl)propanol derivatives is essential for their successful translation into therapeutic agents. Recent toxicological studies have assessed the acute and chronic toxicity of this compound in animal models. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on organ function or reproductive health.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound. Studies suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current sustainability goals in pharmaceutical development.

Conclusion: Future Prospects for (2R)-1-(cyclohexenyl)propanol Derivatives

In summary, (2R)-1-(cyclohexenyl)propanol derivatives, represented by CAS No. 2227979-48-6, are versatile compounds with significant potential in drug development and materials science. Their unique stereochemistry, coupled with advances in synthetic methods and biological evaluation techniques, positions them as valuable tools for addressing unmet medical needs.

As research continues to uncover new applications for this compound, it is anticipated that (R)-configured cyclohexenyl propanols will play an increasingly important role in advancing therapeutic interventions for metabolic disorders, inflammation-related diseases, and beyond.